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Compound of Interest

Compound Name:
Ethanone, 2-fluoro-1-(3-pyridinyl)-

(9CI)

Cat. No.: B121158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethanone, 2-fluoro-1-(3-pyridinyl)-, a fluorinated derivative of 3-acetylpyridine, is a compound of

interest in medicinal chemistry and drug discovery. Its physicochemical properties, particularly

its solubility in common laboratory solvents, are critical for its handling, formulation, and

biological screening. This technical guide provides an overview of the expected solubility of this

compound based on structurally similar molecules and outlines a detailed experimental

protocol for the quantitative determination of its thermodynamic solubility.

Solubility Data
Precise quantitative solubility data for Ethanone, 2-fluoro-1-(3-pyridinyl)- is not readily available

in public literature. However, based on the known solubility of its parent compound, 3-

acetylpyridine (Ethanone, 1-(3-pyridinyl)-), a qualitative and estimated solubility profile can be

inferred. The introduction of a fluorine atom is expected to modulate its solubility

characteristics. 3-acetylpyridine is reported to be soluble in water, alcohol, and ether.[1] The

following table summarizes the expected solubility of Ethanone, 2-fluoro-1-(3-pyridinyl)- in a

range of common laboratory solvents. It is important to note that these are estimations and

experimental verification is crucial.
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Solvent Chemical Formula
Polarity (Dielectric
Constant)

Expected Solubility

Water H₂O 80.1 Soluble

Ethanol C₂H₅OH 24.6 Soluble

Methanol CH₃OH 32.7 Soluble

Dimethyl Sulfoxide

(DMSO)
(CH₃)₂SO 47.2 Highly Soluble

N,N-

Dimethylformamide

(DMF)

(CH₃)₂NCH 36.7 Highly Soluble

Acetonitrile CH₃CN 37.5 Soluble

Acetone (CH₃)₂CO 20.7 Soluble

Dichloromethane

(DCM)
CH₂Cl₂ 9.1

Sparingly Soluble to

Soluble

Ethyl Acetate CH₃COOC₂H₅ 6.0
Sparingly Soluble to

Soluble

Note: The expected solubility is a qualitative estimation based on the properties of structurally

related compounds. Quantitative determination requires experimental validation as outlined in

the protocol below.

Experimental Protocol: Thermodynamic Solubility
Determination
The following protocol details the "shake-flask" method, a widely accepted approach for

determining the thermodynamic solubility of a compound.[2]

Materials and Equipment
Ethanone, 2-fluoro-1-(3-pyridinyl)- (solid form)

Selected solvents (e.g., water, ethanol, DMSO, etc.)
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Glass vials with screw caps

Orbital shaker with temperature control

Centrifuge

Syringe filters (e.g., 0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Analytical balance

Volumetric flasks and pipettes

Procedure
Preparation of Saturated Solutions:

Add an excess amount of solid Ethanone, 2-fluoro-1-(3-pyridinyl)- to a glass vial. The

excess solid is crucial to ensure that equilibrium is reached.

Add a known volume of the selected solvent to the vial.

Securely cap the vials.

Equilibration:

Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and

agitation speed.[2]

Allow the mixture to shake for a sufficient period to reach equilibrium (typically 24-48

hours). To confirm equilibrium, samples can be taken at different time points (e.g., 24, 48,

and 72 hours) until the concentration of the solute in the solution remains constant.[2]

Sample Collection and Preparation:

After the equilibration period, remove the vials from the shaker and let them stand to allow

the undissolved solid to settle.
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Carefully withdraw an aliquot of the supernatant using a pipette.

Filter the aliquot through a syringe filter to remove any remaining solid particles.

Dilute the filtered solution with a suitable solvent to a concentration within the calibration

range of the analytical method.

Quantification:

Analyze the diluted samples using a validated HPLC method to determine the

concentration of Ethanone, 2-fluoro-1-(3-pyridinyl)-.

Prepare a calibration curve using standard solutions of the compound of known

concentrations.

The solubility is calculated from the concentration of the saturated solution, taking into

account the dilution factor.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for determining the

thermodynamic solubility of Ethanone, 2-fluoro-1-(3-pyridinyl)-.
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Thermodynamic Solubility Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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